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Compound of Interest

Compound Name: DCVC

Cat. No.: B15584591 Get Quote

Essential guidance for the safe handling and disposal of DCVC in a laboratory setting.

This document provides immediate safety and logistical information for researchers, scientists,

and drug development professionals working with S-(1,2-dichlorovinyl)-L-cysteine (DCVC). The

following procedures are based on general best practices for handling hazardous chemicals

and the available safety data for DCVC and its parent compound, trichloroethylene (TCE).

I. Immediate Safety and Handling Precautions
DCVC is a known nephrotoxin, meaning it can cause damage to the kidneys.[1] Therefore,

stringent safety measures must be followed during handling to minimize exposure risks.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect from spills.

Respiratory Protection: If working with powders or creating aerosols, a properly fitted

respirator may be necessary. Consult your institution's Environmental Health and Safety

(EHS) office for specific guidance.

Engineering Controls:
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Fume Hood: All handling of DCVC should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Ventilation: Ensure adequate ventilation in the laboratory.

Hygiene Practices:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where DCVC is handled.

Wash hands thoroughly after handling.

II. Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Clean: Carefully scoop the absorbed material into a designated hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent, and collect the

cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS office.

III. Disposal Plan and Procedures
Due to the toxic nature of DCVC and the lack of a universally mandated disposal protocol, a

conservative and compliant approach is essential. The recommended method for disposal is to

treat DCVC as a hazardous chemical waste.
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Key Disposal Principles:

Do Not Dispose Down the Drain: DCVC should not be disposed of in the sanitary sewer

system.

Do Not Dispose in Regular Trash: Even small quantities should not be disposed of as regular

solid waste. While one Safety Data Sheet (SDS) suggests that smaller quantities of the

hydrochloride salt may be disposed of with household waste, this is not a recommended

practice for a research laboratory setting and is contradicted by general guidelines for

chemical waste.

Professional Disposal: All DCVC waste should be collected and disposed of through a

licensed professional hazardous waste disposal service.[2]

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all solid DCVC waste, including contaminated consumables (e.g., weighing boats,

pipette tips), in a clearly labeled, sealed, and compatible hazardous waste container.

Collect all liquid waste containing DCVC in a separate, clearly labeled, sealed, and

compatible hazardous waste container.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "S-(1,2-

dichlorovinyl)-L-cysteine," and any other required information as per your institution's and

local regulations.

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

away from incompatible materials.

Arranging for Pickup:
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Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste. Follow all institutional procedures for waste handover.

Quantitative Data Summary

Parameter Value Source

LD50 (Rats) 66-83 mg/kg [1]

Toxicity Nephrotoxin [1]

IV. Experimental Protocols and Workflows
Experimental Protocol for Safe Handling of DCVC:

Preparation:

Don all required Personal Protective Equipment (PPE) as outlined in Section I.

Prepare the workspace within a certified chemical fume hood.

Have a designated hazardous waste container ready for any contaminated materials.

Handling Solid DCVC:

Carefully weigh the required amount of solid DCVC on a tared weigh boat.

To minimize dust, avoid creating air currents over the solid material.

Transfer the solid to the desired reaction vessel or for solution preparation.

Dispose of the contaminated weigh boat and any other consumables in the designated

solid hazardous waste container.

Preparing DCVC Solutions:

Slowly add the weighed solid DCVC to the solvent in the vessel.

If necessary, gently swirl or stir the mixture to dissolve the solid. Avoid splashing.
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Cap the vessel containing the DCVC solution.

Post-Handling:

Clean any contaminated surfaces within the fume hood.

Properly dispose of all contaminated materials.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly.

Logical Workflow for DCVC Disposal:
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Caption: Workflow for the proper disposal of DCVC waste.

V. Signaling Pathway Context
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DCVC is a metabolite of trichloroethylene (TCE), formed through the glutathione (GSH)

conjugation pathway. Understanding this pathway provides context for the origin of DCVC in

biological systems exposed to TCE.
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S-(1,2-dichlorovinyl)glutathione (DCVG)

GSH Conjugation
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Metabolism
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Caption: Metabolic pathway of Trichloroethylene (TCE) to DCVC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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